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Compound of Interest

Compound Name: Acetic acid, (acetylthio)-

Cat. No.: B015806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling and

appropriate storage of (acetylthio)acetic acid. The following sections detail the chemical and

physical properties, safety protocols, storage conditions, and potential hazards associated with

this compound, with a focus on providing actionable data and methodologies for a laboratory

and drug development setting.

Chemical and Physical Properties
(Acetylthio)acetic acid, also known as S-acetylthioglycolic acid, is a yellow, oily liquid. A

summary of its key physical and chemical properties is presented in Table 1 for easy reference.
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Property Value Source

Molecular Formula C4H6O3S [1]

Molecular Weight 134.15 g/mol [2]

Appearance
Light yellow to yellow to

orange clear liquid
[3]

Boiling Point 160 °C at 20 mmHg [3]

Flash Point 106 °C [3][4]

Density 1.298 g/mL at 25 °C [5]

Refractive Index n20/D 1.506 [5]

Purity (GC) >98.0% [3]

Safety and Handling
(Acetylthio)acetic acid is classified as a hazardous substance and requires careful handling to

avoid exposure and ensure personnel safety.

Hazard Identification and Classification
The compound is associated with the following hazard statements according to the Globally

Harmonized System (GHS):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[1][3]

The corresponding GHS pictograms are:

alt text
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Personal Protective Equipment (PPE) and Handling
Precautions
A standard workflow for handling (acetylthio)acetic acid in a laboratory setting should include

the following engineering controls and personal protective equipment to minimize exposure.

Preparation Handling Post-Handling

Review SDS Don PPE
Proceed if understood

Chemical Fume HoodEnter work area Grounding
For transfers

Use Non-Sparking Tools
If flammable risk

Decontaminate WorkspaceAfter use Doff PPE
Properly

Wash Hands
Thoroughly

Incompatible Materials

(Acetylthio)acetic Acid

Strong Bases

Exothermic reaction

Metals

Potential for corrosion

Oxidizing Agents

Vigorous reaction

Moisture

Hydrolysis
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Preparation

Stress Conditions

Analysis

Evaluation

Prepare solutions in
acid, base, and neutral media

Incubate at
controlled temperature

Collect samples
at time points

Analyze by
 HPLC

Calculate rate
of degradation Identify Degradants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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